BE“GHE Foundational & Exploratory

Check Availability & Pricing

(S)-(-)-1-(1-Naphthyl)ethylamine CAS number
and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(-)-1-(1-Naphthyl)ethylamine

Cat. No.: B033421

An In-depth Technical Guide to (S)-(-)-1-(1-Naphthyl)ethylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-(-)-1-(1-Naphthyl)ethylamine,
a pivotal chiral amine in synthetic and pharmaceutical chemistry. This document outlines its
chemical identity, physicochemical properties, detailed experimental protocols for its synthesis
and resolution, and its significant applications.

Chemical Identity

(S)-(-)-1-(1-Naphthyl)ethylamine is a chiral amine widely utilized as a resolving agent and a
key building block in asymmetric synthesis.[1][2]

e CAS Number: 10420-89-0[1]

e Molecular Formula: CizH13N[1]

e Molecular Weight: 171.24 g/mol [3]

e |IUPAC Name: (1S)-1-(Naphthalen-1-yl)ethanamine

A comprehensive list of its synonyms is provided in the table below for easy reference.
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Synonym

(S)-(-)-a-Methyl-1-naphthalenemethylamine

(S)-(-)-a-(1-Aminoethyl)naphthalene

(S)-1-(1-NAPHTHYL)ETHYLAMINE

(S)-(-)-Naphthylethylamine

(S)-a-Methyl-1-naphthalenemethanamine

(1S)-1-(Naphthalen-1-yl)ethanamine

(S)-(-)-alpha-(1-Naphthyl)ethylamine

[-a-(1-Naphthyl)ethylamine

Physicochemical Properties

The following table summarizes the key physicochemical properties of (S)-(-)-1-(1-
Naphthyl)ethylamine.

Property Value

Appearance Colorless to light orange to yellow clear liquid[4]
Density 1.067 g/mL at 20 °C[3][4]

Boiling Point 153 °C at 11 mmHgJ3][4]

Refractive Index n20/D 1.623[3]

Optical Rotation [0]20/D -59° (c = 5 in methanol)[3]

Optical Purity (ee) >98% (GLC)[3]

Solubility Soluble in chloroform and ethanol[4]

Storage Store at 0-8 °C under inert gas[1][4]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b033421?utm_src=pdf-body
https://www.benchchem.com/product/b033421?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB4323198_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/237450
https://m.chemicalbook.com/ProductChemicalPropertiesCB4323198_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/237450
https://m.chemicalbook.com/ProductChemicalPropertiesCB4323198_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/237450
https://www.sigmaaldrich.com/US/en/product/aldrich/237450
https://www.sigmaaldrich.com/US/en/product/aldrich/237450
https://m.chemicalbook.com/ProductChemicalPropertiesCB4323198_EN.htm
https://www.chemimpex.com/products/24589
https://m.chemicalbook.com/ProductChemicalPropertiesCB4323198_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the synthesis and resolution of (S)-(-)-1-(1-Naphthyl)ethylamine
are presented below. These protocols are intended for use by trained professionals in a
laboratory setting.

Asymmetric Synthesis via Catalytic Reduction

This protocol describes the synthesis of (S)-(-)-1-(1-Naphthyl)ethylamine from 1-(1-
naphthyl)ethanone oxime using a chiral ruthenium catalyst.[5][6]

Materials:

e 1-(1-Naphthyl)ethanone oxime

e Ammonium formate

e Chlorine{--INVALID-LINK--amino}(p-cymene)ruthenium(ll) catalyst
e Ethanol

» Dichloromethane

e 20% Sodium carbonate solution

e Anhydrous sodium sulfate

e Nitrogen gas

Procedure:

 In a four-necked flask equipped with a condenser, add 1-(1-naphthyl)ethanone oxime (0.30
mol, 55.5g) and ethanol (150ml). Stir the mixture until the solid is completely dissolved.

» Bubble nitrogen gas through the solution for 30 minutes to create an inert atmosphere.
e Add the ruthenium catalyst (0.93 mmol, 0.5929) to the reaction mixture.

e Add distilled ammonium formate (1.5 mol, 94.59) to the flask.
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Stir the reaction mixture at room temperature for 12 hours under a nitrogen atmosphere.
Monitor the reaction progress using liquid chromatography until the starting material
disappears.

Upon completion, add 210ml of water to the reaction mixture.

Adjust the pH of the solution to 9 using a 20% sodium carbonate solution.

Extract the aqueous layer with dichloromethane (3 x 200ml).

Combine the organic extracts, wash once with brine, and dry over anhydrous sodium sulfate.

Filter the solution and remove the dichloromethane by distillation.

Purify the resulting yellow oily product by vacuum distillation to obtain (S)-(-)-1-(1-
Naphthyl)ethylamine as a light-yellow liquid. The expected yield is approximately 87% with
a chiral purity of about 96% ee.[5][6]

Resolution of Racemic 1-(1-Naphthyl)ethylamine using
L-Aspartic Acid

This protocol outlines the resolution of a racemic mixture of 1-(1-naphthyl)ethylamine using L-

aspartic acid as the resolving agent.[7]

Materials:

Racemic 1-(1-Naphthyl)ethylamine

L-Aspartic acid

Dioxane

Water

Sodium hydroxide solution

Procedure:
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 In a suitable reaction vessel, combine racemic 1-(1-naphthyl)ethylamine (2.9 mol, 500g) and
L-aspartic acid (2.9 mol, 3899).

e Add a solvent mixture of dioxane (1000ml) and water (1500ml).
e Heat the mixture with stirring until the solution becomes clear.

» Allow the solution to cool overnight, which will lead to the precipitation of the diastereomeric
salt.

« Filter the mixture to collect the aspartate salt of (S)-1-(1-naphthyl)ethylamine.
o To isolate the free amine, treat the collected salt with a sodium hydroxide solution to basify it.
» Extract the resulting (S)-1-(1-naphthyl)ethylamine with a suitable organic solvent.

» Dry the organic extract and concentrate it to obtain the purified S-enantiomer. The
enantiomeric excess for a single resolution can reach over 98%.[7]

Applications in Research and Development

(S)-(-)-1-(1-Naphthyl)ethylamine is a valuable compound with several key applications:

» Chiral Resolving Agent: It is widely used for the separation of racemic mixtures of acidic
compounds through the formation of diastereomeric salts.[2]

o Asymmetric Synthesis: It serves as a crucial chiral auxiliary or building block in the synthesis
of enantiomerically pure compounds.[1] This is particularly important in the pharmaceutical
industry to enhance the efficacy and safety of drug products.[1]

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various
pharmaceuticals, notably in the development of drugs targeting neurological disorders.[1] For
example, its R-enantiomer is a key intermediate for the calcimimetic agent Cinacalcet.[6]

o Chiral Ligand Synthesis: It is used in the synthesis of chiral ligands for organometallic
catalysis.[4]
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e Analytical Chemistry: It can be used as a standard in analytical methods for the accurate
quantification of related chiral compounds.[1]

Visualized Workflows

The following diagrams illustrate the logical workflows for the synthesis and resolution of (S)-
(-)-1-(1-Naphthyl)ethylamine.
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Caption: Asymmetric synthesis of (S)-(-)-1-(1-Naphthyl)ethylamine.
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Chemical Resolution Workflow
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Caption: Resolution of racemic 1-(1-Naphthyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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